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Compound of Interest

Compound Name: AW4

Cat. No.: B15583369 Get Quote

Before proceeding with the creation of an in-depth technical guide on the biological function

and mechanism of action of "AW4," it is crucial to clarify the specific biological entity you are

referring to. Initial research indicates that "AW4" is not a universally recognized standalone

identifier for a single biological molecule. Instead, the term could be an abbreviation, a typo, or

a component of a larger name, leading to several potential candidates for your topic.

To ensure the technical guide is accurate and relevant to your needs, please specify which of

the following, or another entity, is the intended subject of your report:

Potential Biological Entities Related to "AW4":

ABI4 (ABA-insensitive 4): A key transcription factor in the plant Arabidopsis thaliana. It plays

a critical role in the signaling pathway of the plant hormone abscisic acid (ABA), particularly

in seed germination and post-germinative growth. As a transcriptional activator, it is part of a

complex gene regulatory network.[1]

ATF4 (Activating Transcription Factor 4): A versatile transcription factor found in mammals

that belongs to the basic leucine zipper (bZIP) superfamily.[2][3] It is involved in a wide array

of cellular processes, including responses to environmental and intracellular stress.[2] ATF4

is also a significant area of study in relation to human health and diseases such as skeletal

muscle atrophy.[2]

AO4 (Aldehyde Oxidase 4): An enzyme encoded by the AO4 gene in Arabidopsis thaliana.[4]

This enzyme is primarily expressed in developing seeds and is involved in the detoxification
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of aldehydes, which can be harmful to the plant.[4] Research suggests it plays a role in

delaying the aging and death of siliques (seed pods) by catalyzing the conversion of

aldehydes.[4]

AHK4 (Arabidopsis Histidine Kinase 4): A sensor histidine kinase in Arabidopsis thaliana that

functions as a direct receptor for the plant hormone cytokinin.[5] It is a key component of the

cytokinin signaling pathway, which is involved in various aspects of plant growth and

development.[5]

WOX4 (WUSCHEL-related homeobox 4): A member of the WUSCHEL-related homeobox

gene family in Arabidopsis thaliana.[6] WOX4 is integral to the TDIF-TDR-WOX4 signaling

pathway, which is crucial for maintaining the vascular meristem during secondary growth and

regulating vascular proliferation.[6]

αC-β4 loop in protein kinases: This is a structural component within the catalytic domain of

protein kinases, not a standalone molecule. This loop is important for the conformational

changes that regulate kinase activity and is implicated in disease and drug resistance when

mutated.[7]

Once you have identified the correct biological entity, a comprehensive technical guide can be

developed that includes the requested data tables, detailed experimental protocols, and

Graphviz diagrams of signaling pathways and workflows. Your clarification is essential for the

next step in generating a document that meets the in-depth requirements for researchers,

scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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